Cas no 2060059-01-8 (8-(4-fluorophenyl)-6-azaspiro3.4octan-5-one)

• Product Name: 8-(4-fluorophenyl)-6-azaspiro3.4octan-5-one
• CAS No: 2060059-01-8
• MF: C₁₃H₁₄FNO
• MW: 219.254766941071
• MDL: MFCD30487312
• CID: 5193428
• PubChem ID: 137702362
• Update Time: 2025-08-02

8-(4-fluorophenyl)-6-azaspiro3.4octan-5-one Chemical and Physical Properties

Names and Identifiers

• 6-Azaspiro[3.4]octan-5-one, 8-(4-fluorophenyl)-
• 8-(4-fluorophenyl)-6-azaspiro3.4octan-5-one

• MDL： MFCD30487312
• Inchi： 1S/C13H14FNO/c14-10-4-2-9(3-5-10)11-8-15-12(16)13(11)6-1-7-13/h2-5,11H,1,6-8H2,(H,15,16)
• InChI Key： OGHNFAXDCIETJV-UHFFFAOYSA-N
• SMILES： C1C2(C(C3=CC=C(F)C=C3)CNC2=O)CC1

Additional information on 8-(4-fluorophenyl)-6-azaspiro3.4octan-5-one

Introduction to Compound with CAS No. 2060059-01-8 and Product Name: 8-(4-fluorophenyl)-6-azaspiro3.4octan-5-one

The compound with the CAS number 2060059-01-8 and the product name 8-(4-fluorophenyl)-6-azaspiro3.4octan-5-one represents a significant advancement in the field of pharmaceutical chemistry. This spirocyclic azapeptide derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a fluorine atom in the phenyl ring and the spirocyclic framework contribute to its distinct chemical properties, making it a valuable candidate for further investigation in drug discovery and development.

In recent years, the pharmaceutical industry has seen a surge in the exploration of spirocyclic compounds, which are known for their enhanced metabolic stability and improved bioavailability. The spirocyclic core in 8-(4-fluorophenyl)-6-azaspiro3.4octan-5-one is particularly noteworthy, as it combines the benefits of both azapeptides and spiro compounds. This structural motif has been shown to facilitate better binding affinity to biological targets, thereby increasing the potential efficacy of therapeutic agents.

The fluorine substituent at the 4-position of the phenyl ring is another critical feature that contributes to the compound's pharmacological profile. Fluorinated aromatic compounds are widely recognized for their ability to modulate receptor binding, enhance metabolic stability, and improve pharmacokinetic properties. In the context of 8-(4-fluorophenyl)-6-azaspiro3.4octan-5-one, the fluorine atom is expected to play a crucial role in optimizing its interaction with biological targets, thereby enhancing its therapeutic potential.

Recent studies have highlighted the importance of spirocyclic azapeptides in the development of novel therapeutics. These compounds have been investigated for their potential applications in various therapeutic areas, including oncology, neurology, and inflammation. The unique structural features of 8-(4-fluorophenyl)-6-azaspiro3.4octan-5-one make it a promising candidate for further exploration in these fields.

One of the most compelling aspects of this compound is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, spirocyclic azapeptides have been shown to exhibit inhibitory activity against enzymes such as kinases and proteases, which are often implicated in various diseases. The structural rigidity provided by the spirocyclic core enhances binding affinity, while the fluorine substituent further optimizes interactions with target enzymes.

The synthesis of 8-(4-fluorophenyl)-6-azaspiro3.4octan-5-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the azaspiro moiety necessitates careful selection of reagents and catalysts to achieve optimal results. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the complex framework of this compound.

In terms of biological evaluation, preliminary studies have demonstrated that 8-(4-fluorophenyl)-6-azaspiro3.4octan-5-one exhibits notable activity against several disease-relevant targets. These findings suggest that it may serve as a lead compound for further development into a novel therapeutic agent. Further investigation into its mechanism of action and pharmacological profile will be essential to fully understand its potential applications.

The compound's stability under various conditions is another area of interest. Studies have shown that spirocyclic azapeptides can exhibit enhanced stability against degradation processes, which is crucial for their formulation into viable drug products. The presence of the fluorine atom also contributes to improved metabolic stability, reducing the likelihood of rapid clearance from the body.

From a regulatory perspective, 8-(4-fluorophenyl)-6-azaspiro3.4octan-5-one must undergo rigorous testing to meet safety and efficacy standards before being considered for clinical use. This includes comprehensive toxicological studies to assess potential side effects and interactions with other drugs. Additionally, formulation development will be critical to ensure that the compound can be delivered effectively to patients.

The future prospects for 8-(4-fluorophenyl)-6-azaspiro3.4octan-5-one are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into tangible benefits for patients worldwide.